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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410

An In-depth Technical Guide to the Physical Properties of Ethyl 4-pyridylacetate: Melting and
Boiling Points

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of compounds is fundamental. This guide provides a detailed
overview of the melting and boiling points of Ethyl 4-pyridylacetate, a key intermediate in the
synthesis of various pharmaceutical compounds.

Core Physical Properties

Ethyl 4-pyridylacetate is a pyridine-based compound utilized in various chemical syntheses.
[1] Its physical state at room temperature is a clear colorless to yellow liquid.[2][3]

Quantitative Data Summary

The accurate determination of melting and boiling points is crucial for the purification, handling,
and storage of chemical substances. The table below summarizes the key physical constants
of Ethyl 4-pyridylacetate.
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Physical Property Value Conditions
Melting Point 18-19 °C (lit)[1]

Boiling Point 127-128 °C at 14 mmHg (lit.)[1]
Density 1.079 g/mL at 25 °C (lit.)[1]
Refractive Index 1.499 at 20 °C (lit.)[1]

Experimental Protocols for Determination of
Physical Properties

The following sections detail the generalized experimental methodologies for determining the

melting and boiling points of a compound like Ethyl 4-pyridylacetate. These protocols are

based on standard laboratory techniques.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state.[4][5] For a pure crystalline compound, this transition occurs over a narrow

temperature range.[6] The presence of impurities typically leads to a depression and

broadening of the melting point range.[6][7]

Apparatus and Materials:

Thermometer

Procedure:

Capillary tubes (sealed at one end)[4][6]

Sample of Ethyl 4-pyridylacetate

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Heating medium (e.g., mineral oil for Thiele tube)[4]
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o Sample Preparation: A small amount of the solid sample is introduced into the open end of a
capillary tube and packed down to the sealed end by tapping. The packed sample height
should be approximately 1-3 mm.[4][5][6]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus or attached to a thermometer immersed in a heating bath (Thiele tube).[5]

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower, more precise heating rate
(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[4][6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6] Since the boiling point is dependent on pressure, it is
crucial to record the pressure at which the measurement is taken.

Apparatus and Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath)

Sample of Ethyl 4-pyridylacetate
Procedure:

o Sample Preparation: A small amount of the liquid sample is placed in a small test tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube with the open end down.

e Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
heating bath.

e Heating: The heating bath is heated gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o Observation: The heating is stopped, and the bath is allowed to cool slowly. The temperature
at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow Diagram

The following diagram illustrates the general workflow for the characterization of the physical
properties of a chemical compound.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

